Cas no 956438-19-0 (3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid)

• Product Name: 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid
• CAS No: 956438-19-0
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 844674
• PubChem ID: 7131174
• Update Time: 2025-05-24

3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ISOBUTYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)PROPANOIC ACID
• 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid

• Inchi： 1S/C12H20N2O2/c1-8(2)7-14-10(4)11(9(3)13-14)5-6-12(15)16/h8H,5-7H2,1-4H3,(H,15,16)
• InChI Key： OERBTSVZNYTLRW-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=NN(C=1C)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid

Recent Advances in the Study of 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid (CAS: 956438-19-0)

In recent years, the compound 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid (CAS: 956438-19-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and propanoic acid side chain, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production for clinical trials. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to enhance efficiency and stereoselectivity. These advancements not only streamline the manufacturing process but also open doors for the development of derivatives with improved pharmacokinetic profiles.

Pharmacological studies have revealed that 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the suppression of pro-inflammatory cytokine production. These findings suggest its potential as a lead compound for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to existing therapies.

Moreover, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid may possess anti-proliferative effects against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that these effects are mediated through the induction of apoptosis and the inhibition of angiogenesis. While further research is needed to fully understand its therapeutic potential, these early results are highly encouraging.

In addition to its therapeutic applications, the compound's pharmacokinetic and toxicological profiles have been under scrutiny. Recent preclinical studies have assessed its bioavailability, metabolism, and safety in animal models. The data indicate favorable absorption and distribution characteristics, with minimal off-target effects at therapeutic doses. These findings support the compound's candidacy for further development and clinical evaluation.

In conclusion, 3-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanoic Acid (CAS: 956438-19-0) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties, coupled with advancements in synthetic methodologies, position it as a valuable molecule for future therapeutic development. Ongoing and future research will undoubtedly shed more light on its full potential and applications in medicine.